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Compound of Interest

Compound Name: Methyl 2-(2-nitrophenyl)acetate

Cat. No.: B1268029 Get Quote

Essential Safety and Handling Guide for Methyl
2-(2-nitrophenyl)acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 2-(2-nitrophenyl)acetate (CAS No: 30095-98-8). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-(2-nitrophenyl)acetate is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and causes skin and eye irritation.[1] The following

personal protective equipment is mandatory when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection

Chemical splash goggles that

meet ANSI Z.87.1 standard.[2]

A face shield should be worn

over safety glasses if there is a

risk of splashing or explosion.

[2]

To prevent eye irritation or

serious eye damage from

splashes.[1]

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves)

inspected before each use.[2]

[3] Consult the glove

manufacturer's chemical

resistance guide for specific

breakthrough times.

To prevent skin irritation and

absorption. The substance is

harmful in contact with skin.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[4][5] If ventilation

is inadequate and exposure

limits may be exceeded, a

NIOSH/MSHA approved

respirator is required.[4]

To prevent respiratory tract

irritation as the substance is

harmful if inhaled.[1]

Body Protection

A laboratory coat must be worn

and buttoned to cover as much

skin as possible.[2] Wear long

pants and closed-toe, closed-

heel shoes.[2]

To protect the skin from

accidental contact and

contamination.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.
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Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Prepare all necessary equipment and reagents before handling the chemical.

Ensure proper labeling of all containers.

2. Handling the Chemical:

Don all required PPE as specified in Table 1.

Conduct all manipulations of Methyl 2-(2-nitrophenyl)acetate within a chemical fume hood

to minimize inhalation exposure.[4]

Avoid breathing dust, vapor, mist, or gas.[4]

Avoid contact with skin and eyes.[4]

Use spark-proof tools and avoid sources of ignition if the substance is handled in a

flammable solvent.[6]

After handling, wash hands thoroughly with soap and water.[3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed to prevent contamination and reaction with moisture.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6]

Emergency Procedures
Table 2: First-Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.benchchem.com/product/b1268029?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/03550.pdf
https://pim-resources.coleparmer.com/sds/03550.pdf
https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.spectrumchemical.com/media/sds/M1225_AGHS.pdf
https://www.cdhfinechemical.com/images/product/msds/131_774103123_p-NITROPHENYLACETATECASNO830-03-5MSDS.pdf
https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.agilent.com/cs/library/msds/WRK-130A_NAEnglish.pdf
https://pim-resources.coleparmer.com/sds/03550.pdf
https://www.spectrumchemical.com/media/sds/M1225_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Wash mouth out with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][9]

In Case of a Spill:

Evacuate the area and eliminate all ignition sources.[6]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[4]

Collect the absorbed material into a suitable, labeled container for disposal.[4]

Clean the spill area thoroughly.

Disposal Plan
All waste containing Methyl 2-(2-nitrophenyl)acetate must be treated as hazardous waste.
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1. Waste Collection:

Collect all waste, including contaminated PPE and spill cleanup materials, in a designated

and clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

2. Disposal Procedure:

Dispose of the hazardous waste through a licensed disposal company.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

Decontaminate or dispose of empty containers as hazardous waste.

Workflow for Safe Handling of Methyl 2-(2-
nitrophenyl)acetate
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Safe Handling Workflow for Methyl 2-(2-nitrophenyl)acetate
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Caption: Workflow for the safe handling of Methyl 2-(2-nitrophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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